Cas no 170864-29-6 (Benzonitrile,4-[2-[2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]-4-thiazolyl]-)
170864-29-6 structure
Product Name:Benzonitrile,4-[2-[2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]-4-thiazolyl]-
CAS No:170864-29-6
MF:C22H17F2N5OS
MW:437.465089559555
CID:98546
PubChem ID:9845922
Update Time:2025-04-18
Benzonitrile,4-[2-[2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]-4-thiazolyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,4-[2-[2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]-4-thiazolyl]-
- Benzonitrile,4-[2-[2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]-...
- benzyl 2-hydroxy-5-iodobenzoate
- Ravuconazole
- (1R,2R)-4-[2-[2-(2,4-difluoro-phenyl)-2-hydroxy-1-methyl-3-[1,2,4]triazol-1-yl-propyl]-thiazol-4-yl]-benzonitrile
- (2R,3R)-3-[(2S)-1-(tert-butoxycarbonyl)pyrrolidin-2-yl]-3-methoxy-2-methylpropanoic acid
- (2R,3R)-3-[4-(4-cyanophenyl)thiazol-2-yl]-2-(2,4-difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-buta n-2-ol
- 3-[4-(4-Cyanophenyl)thiazol-2-yl]-2-(2,4-difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
- N-(tert-Butoxycarbonyl)
- N-Boc-dolaproline
- SCHEMBL939025
- REVUCONAZOLE
- BCP16559
- 4-[2-[3-(2,4-difluorophenyl)-3-hydroxy-4-(1,2,4-triazol-1-yl)butan-2-yl]-1,3-thiazol-4-yl]benzonitrile
- 1329499-27-5
- 4-[2-[2-(2,4-Difluorophenyl)-2-Hydroxy-1-Methyl-3-(1H-1,2,4-Triazol-1-ylPropyl]-4-Thiazolyl]-Benzonitrile
- DTXSID50870154
- 170864-29-6
- AKOS015910001
- 4-{2-[3-(2,4-Difluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)butan-2-yl]-1,3-thiazol-4-yl}benzonitrile
- racemic 3-[4-(4-cyanophenyl)thiazol-2-yl]-1-(1H-1,2,4-triazol-1-yl)-2-(2,4-difluorophenyl)-butan-2-ol
- FT-0696134
- Ravuconazole-d4
- OPAHEYNNJWPQPX-UHFFFAOYSA-N
- FT-0674333
- Benzonitrile, 4-[2-[2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]-4-thiazolyl]-
-
- Inchi: 1S/C22H17F2N5OS/c1-14(21-28-20(10-31-21)16-4-2-15(9-25)3-5-16)22(30,11-29-13-26-12-27-29)18-7-6-17(23)8-19(18)24/h2-8,10,12-14,30H,11H2,1H3
- InChI Key: OPAHEYNNJWPQPX-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=CC(C#N)=CC=2)N=C1C(C)C(C1C=CC(=CC=1F)F)(CN1C=NC=N1)O
Computed Properties
- Exact Mass: 437.11200
- Monoisotopic Mass: 437.112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 657
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 116A^2
- XLogP3: 3.5
Experimental Properties
- Melting Point: 148-151°C
- PSA: 115.86000
- LogP: 4.24298
Benzonitrile,4-[2-[2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]-4-thiazolyl]- Related Literature
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Yogesh Walunj,Yogesh Nandurkar,Abhijit Shinde,Shivaji Jagadale,Abdul Latif N. Shaikh,Manisha Modak,Pravin C. Mhaske New J. Chem. 2023 47 3810
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Xi Wang,Yuanxun Wang,Xuemin Li,Zhenyang Yu,Chun Song,Yunfei Du RSC Med. Chem. 2021 12 1650
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Wenya Wang,Shengzheng Wang,Guoqiang Dong,Yang Liu,Zizhao Guo,Zhenyuan Miao,Jianzhong Yao,Wannian Zhang,Chunquan Sheng Med. Chem. Commun. 2011 2 1066
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Lei Qin,Lunjie Wu,Yao Nie,Yan Xu Catal. Sci. Technol. 2021 11 2637
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Vandana S. Pore,Sandip G. Agalave,Pratiksha Singh,Praveen K. Shukla,Vikash Kumar,Mohammad I. Siddiqi Org. Biomol. Chem. 2015 13 6551
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